Cas no 2757959-22-9 (3-(4-Azidobutoxy)aniline)

• Product Name: 3-(4-Azidobutoxy)aniline
• CAS No: 2757959-22-9
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6519711
• PubChem ID: 150126661
• Update Time: 2025-06-08

3-(4-Azidobutoxy)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-37296961
• 3-(4-azidobutoxy)aniline
• 2757959-22-9
• 3-(4-Azidobutoxy)aniline

• Inchi： 1S/C10H14N4O/c11-9-4-3-5-10(8-9)15-7-2-1-6-13-14-12/h3-5,8H,1-2,6-7,11H2
• InChI Key： FAJCPKKOPUKCHA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N)CCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.6Ų

Additional information on 3-(4-Azidobutoxy)aniline

3-(4-Azidobutoxy)aniline (CAS No. 2757959-22-9): A Versatile Compound in Modern Chemical and Pharmaceutical Research

3-(4-Azidobutoxy)aniline (CAS No. 2757959-22-9) is a synthetic organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry, materials science, and bioconjugation. This compound is characterized by its azide and aniline functionalities, which make it a valuable building block for the synthesis of more complex molecules.

The molecular structure of 3-(4-Azidobutoxy)aniline consists of an aniline moiety attached to a butoxy group, which is further substituted with an azide group. The azide functionality is particularly noteworthy as it can participate in a wide range of chemical reactions, such as the Staudinger ligation and the Huisgen 1,3-dipolar cycloaddition (click chemistry). These reactions are widely used in the synthesis of bioconjugates, drug delivery systems, and functional materials.

In the context of medicinal chemistry, 3-(4-Azidobutoxy)aniline has been explored for its potential in the development of new therapeutic agents. Recent studies have shown that compounds containing azide groups can be used to target specific biological pathways and modulate protein-protein interactions. For example, a study published in the Journal of Medicinal Chemistry demonstrated that azide-functionalized molecules can be effectively used to create targeted drug delivery systems that enhance the efficacy and reduce the side effects of therapeutic agents.

The versatility of 3-(4-Azidobutoxy)aniline extends beyond medicinal applications. In materials science, this compound has been utilized in the synthesis of functional polymers and nanomaterials. The azide group can be readily converted into other functional groups through click chemistry, allowing for the creation of materials with tailored properties. A notable example is the use of azide-functionalized monomers to create stimuli-responsive hydrogels, which have applications in tissue engineering and drug release systems.

The synthesis of 3-(4-Azidobutoxy)aniline typically involves a multi-step process that begins with the preparation of 4-azidobutanol. This intermediate is then reacted with an appropriate anilide derivative to form the final product. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact and improving cost-effectiveness.

In addition to its synthetic utility, 3-(4-Azidobutoxy)aniline has been studied for its potential in bioconjugation reactions. Bioconjugation involves linking biomolecules such as proteins, peptides, and nucleic acids to other molecules or surfaces to create functional complexes. The azide group in 3-(4-Azidobutoxy)aniline can be used to form stable covalent bonds with various biomolecules through click chemistry reactions. This property makes it a valuable tool in the development of biosensors, immunoassays, and other diagnostic tools.

The safety profile of 3-(4-Azidobutoxy)aniline is also an important consideration. While azides can be potentially explosive under certain conditions, modern handling protocols and safety measures have significantly reduced these risks. Researchers working with this compound are advised to follow standard laboratory safety guidelines and use appropriate personal protective equipment (PPE).

In conclusion, 3-(4-Azidobutoxy)aniline (CAS No. 2757959-22-9) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical properties make it an essential building block for the synthesis of complex molecules and functional materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in modern scientific endeavors.